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Compound of Interest

Compound Name: C.1. Acid yellow 200

L  Get Quote

Cat. No.: B12364771

Technical Support Center: C.I. Acid Yellow 200

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in addressing
non-specific binding of C.I. Acid Yellow 200 in experimental settings.

Frequently Asked Questions (FAQSs)

Q1: What is C.I. Acid Yellow 200 and what are its basic properties?

C.l. Acid Yellow 200 is a single azo class acid dye.[1] Its chemical formula is
C20H13CIN4Na207S2 with a molecular weight of 566.9 g/mol .[1] It is primarily used in the textile
industry for dyeing wool.[1] In a research context, its utility might be explored for staining
protein-rich structures.

Property Value

C.I. Name Acid Yellow 200
Molecular Formula C20H13CIN4Na207S2
Molecular Weight 566.9 g/mol

Dye Class Single Azo

Primary Application Wool Dyeing
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Q2: What causes non-specific binding of acid dyes like C.I. Acid Yellow 200?

Non-specific binding of acid dyes is primarily driven by electrostatic and hydrophobic
interactions between the negatively charged dye molecules and various components in a
biological sample. Key factors include:

« lonic Interactions: At a low pH, proteins can become protonated, exposing positive charges
that attract the anionic acid dye.[2]

» Hydrophobic Interactions: The aromatic structures in the dye molecule can interact non-
specifically with hydrophobic regions of proteins.

» Dye Aggregation: At high concentrations, dye molecules may aggregate and become
trapped within the sample matrix.

Q3: How does pH affect the binding of C.I. Acid Yellow 200?

The pH of the staining and washing solutions is a critical factor. Lowering the pH increases the
number of positively charged groups on proteins, which can enhance the binding of anionic
dyes like C.lI. Acid Yellow 200.[2] Conversely, raising the pH can decrease binding by
increasing the net negative charge of most proteins, leading to electrostatic repulsion.

Troubleshooting Guides
Problem 1: High Background Staining

High background staining can obscure specific signals and lead to false-positive results. The
following steps can help reduce non-specific binding.

Troubleshooting Workflow for High Background Staining
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(Optimize Washing Steps)

If background persists

Inconsistent Staining

Implement/Optimize Blocking (Check Dye Solution Preparation
If background persists Solution is fresh & correctly prepared
Reduce Dye Concentration Standardize Incubation Time & Temperature
If background persists Parameters are consistent
Adjust Buffer pH & lonic Strengtf) Geview Sample Preparation ProtocoD
ptimized Protocol is standardized

Erry Alternative Blockers (Serum, PVP, Fish Ge\annD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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